Cas no 16217-15-5 ((S)-1-Benzyl 2-methyl 4-oxopyrrolidine-1,2-dicarboxylate)

(S)-1-Benzyl 2-methyl 4-oxopyrrolidine-1,2-dicarboxylate Properties

Names and Identifiers

• (S)-1-Benzyl 2-methyl 4-oxopyrrolidine-1,2-dicarboxylate
• (2S)-4-Oxo-1,2-pyrrolidinedicarboxylic Acid 1-Benzyl 2-Methyl Ester
• (2S)-4-Oxo-1,2-pyrro
• (2S)-4-oxo-1,2-Pyrrolidinedicarboxylic acid 2-methyl 1-(phenylmethyl) ester
• (S)-L-Benzyl 2-methyl 4-oxopyrrolidine-1,2-dicarboxyl
• 1-O-benzyl 2-O-methyl (2S)-4-oxopyrrolidine-1,2-dicarboxylate
• (2S)-N-Benzyloxycarbonyl-4-oxoproline methyl ester
• (S)-1-benzyloxycarbonyl-4-oxoproline methy
• (S)-L-benzyl-2-methyl 4-oxopyrrolidine-1,2-dicarboxylate
• 4-oxo-1-<(phenylmethoxy)carbonyl>-L-proline methyl ester
• methyl (2S)-1-(benzyloxycarbonyl)-4-oxo-2-pyrrolidinecarboxylate
• methyl (2S)-1-benzyloxycarbonyl-4-oxopyrrolidine-2-carboxylate
• Methyl (S)-1-CBZ-4-oxo-2-pyrrolidine carboxylate
• 1-benzyl 2-methyl (2S)-4-oxopyrrolidine-1,2-dicarboxylate
• Methyl (S)-1-Cbz-4-oxo-2-pyrrolidinecarboxylate
• (S)-L-benzyl2-methyl4-oxopyrrolidine-1,2-dicarboxyl
• XRFKZAWVKVORNI-LBPRGKRZSA-N
• (s)-L-benzyl-2-methyl4-oxopyrrolidine-1,2-dicarboxylate
• ZI
• AKOS016008678
• (S)-CBZ 1-methyl-4-oxopyrrolidine-2-carboxylate
• (2S)-3-benzyl-2-methyl-4-oxopyrrolidine-1,2-dicarboxylate
• 1-benzyl 2-methyl (S)-4-oxopyrrolidine-1,2-dicarboxylate
• EN300-7421474
• AKOS015995268
• MFCD09608116
• PD197233
• 2-methyl 1-(phenylmethyl) (2S)-4-oxo-1,2-pyrrolidinedicarboxylate
• O1-Benzyl O2-methyl (2S)-4-oxopyrrolidine-1,2-dicarboxylate
• s10567
• 16217-15-5
• DTXSID50469163
• (S)-1-benzyloxycarbonyl-4-oxoproline methyl ester
• CS-0055123
• 1-benzyloxycarbonyl-4-keto-(S)-proline methyl ester
• SCHEMBL204264
• BP-22760
• 1,2-Pyrrolidinedicarboxylic acid, 4-oxo-, 2-methyl 1-(phenylmethyl) ester, (2S)-
• J-502492
• A3605
• AMY36452
• AS-73724
• (S)-1-Benzyl2-methyl4-oxopyrrolidine-1,2-dicarboxylate
• HY-W063269
• (s)-L-benzyl-2-methyl 4-oxopyrrolidine-1,2-dicarboxylate
• +Expand

• MDL： MFCD09608116
• InChIKey： XRFKZAWVKVORNI-LBPRGKRZSA-N
• Inchi： 1S/C14H15NO5/c1-19-13(17)12-7-11(16)8-15(12)14(18)20-9-10-5-3-2-4-6-10/h2-6,12H,7-9H2,1H3/t12-/m0/s1
• SMILES： O(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C(N1C([H])([H])C(C([H])([H])[C@@]1([H])C(=O)OC([H])([H])[H])=O)=O

Computed Properties

• Exact Mass: 277.09500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 277.09502258g/mol
• Heavy Atom Count: 20
• Complexity: 389
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 72.9

Experimental Properties

• LogP: 1.07750
• PSA: 72.91000
• Refractive Index: 1.559
• Boiling Point: 422.051 °C at 760 mmHg
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 209.049 °C
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• Density: 1.306±0.06 g/cm3 (20 ºC 760 Torr),